Cas no 17540-19-1 (Benzene, 2-cyclohexen-1-yl-, (R)-)

Benzene, 2-cyclohexen-1-yl-, (R)- structure
17540-19-1 structure
Product Name:Benzene, 2-cyclohexen-1-yl-, (R)-
CAS No:17540-19-1
MF:C12H14
MW:158.239563465118
CID:1361276
PubChem ID:11400926
Update Time:2024-02-29

Benzene, 2-cyclohexen-1-yl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-cyclohexen-1-yl-, (R)-
    • (3R)-3α-Phenyl-1-cyclohexene
    • (R)-3-Phenylcyclohexene
    • [R,(+)]-3-Phenylcyclohexene
    • [(1R)-2-Cyclohexene-1β-yl]benzene
    • Inchi: 1S/C12H14/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3-5,7-9,12H,2,6,10H2/t12-/m0/s1
    • InChI Key: MUSXBUOOSTWNCY-LBPRGKRZSA-N
    • SMILES: C1([C@@H]2CCCC=C2)=CC=CC=C1

Computed Properties

  • Exact Mass: 158.11
  • Monoisotopic Mass: 158.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.9
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